Cas no 54840-57-2 (Diethyl Methyl-D3-malonate)

• Product Name: Diethyl Methyl-D3-malonate
• CAS No: 54840-57-2
• MF: C₈H₁₄O₄
• MW: 177.212848186493
• CID: 942929
• PubChem ID: 10535298
• Update Time: 2025-05-27

Diethyl Methyl-D3-malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl Methyl-D3-malonate
• d3-diethyl 2-methylmalonate
• Methyl-d3-propanedioic Acid Diethyl Este
• Methyl-d3-propanedioic Acid Diethyl Ester
• trideuteriomethyl-malonic acid diethyl ester
• diethyl 2-(trideuteriomethyl)propanedioate
• 54840-57-2
• AKOS030254436
• DTXSID60441354
• SCHEMBL14133325

• Inchi： 1S/C8H14O4/c1-4-11-7(9)6(3)8(10)12-5-2/h6H,4-5H2,1-3H3/i3D3
• InChI Key： UPQZOUHVTJNGFK-HPRDVNIFSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 177.10800
• Monoisotopic Mass: 177.10803916g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 198-1990C
• PSA: 52.60000
• LogP: 0.74870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diethyl Methyl-D3-malonate

Comprehensive Guide to Diethyl Methyl-D3-malonate (CAS No. 54840-57-2): Properties, Applications, and Industry Insights

Diethyl Methyl-D3-malonate (CAS No. 54840-57-2) is a deuterated derivative of diethyl methylmalonate, a versatile compound widely used in organic synthesis, pharmaceuticals, and agrochemical research. The incorporation of deuterium (D3) enhances its utility in isotopic labeling studies, metabolic research, and NMR spectroscopy. This article explores its chemical properties, synthetic applications, and relevance in cutting-edge scientific fields, addressing common queries from researchers and industry professionals.

The molecular structure of Diethyl Methyl-D3-malonate features two ethoxy groups (–OCH₂CH₃) and a deuterated methyl group (–CD₃) attached to a malonate core. This design offers unique advantages in stable isotope labeling, a technique increasingly demanded in drug discovery to track molecular pathways and improve pharmacokinetic studies. Its CAS No. 54840-57-2 ensures precise identification in regulatory and procurement contexts, a detail critical for compliance-driven industries.

Recent trends highlight growing interest in deuterated compounds due to their ability to slow metabolic degradation—a phenomenon termed the "deuterium effect." This property makes Diethyl Methyl-D3-malonate valuable for developing longer-acting pharmaceuticals, a hot topic in precision medicine forums. Researchers frequently search for "deuterium in drug design" or "isotopically labeled building blocks," reflecting its niche but expanding applications.

In synthetic chemistry, this compound serves as a key intermediate for constructing complex molecules. Its malonate moiety enables Knoevenagel condensations and Michael additions, reactions central to producing heterocycles and fine chemicals. Laboratories prioritizing green chemistry often seek deuterated reagents like this to minimize waste in multistep syntheses, aligning with sustainability goals.

Analytical applications of Diethyl Methyl-D3-malonate are equally noteworthy. As an internal standard in mass spectrometry, it improves quantification accuracy for metabolites—an area gaining traction with the rise of omics technologies. The compound's spectral signatures (e.g., in H-NMR) also aid in method development, addressing frequent queries about "NMR reference materials" in spectroscopic databases.

Supply chain dynamics for CAS No. 54840-57-2 reflect broader shifts in specialty chemicals. With manufacturers emphasizing high-purity deuterated reagents, quality metrics like isotopic enrichment (>98% D) and low non-deuterated impurities are now key purchasing criteria. This aligns with search trends for "deuterated compound suppliers" and "custom isotopic synthesis," underscoring market specialization.

Safety profiles of Diethyl Methyl-D3-malonate are well-documented, with standard precautions for ester handling (e.g., ventilation, PPE). Unlike non-deuterated analogs, its deuterium kinetic isotope effect (DKIE) may alter reactivity—a nuance explored in recent publications on "isotope safety in labs." Such discussions cater to EHS professionals navigating unique hazards of labeled compounds.

Future prospects for this material tie into advancements in deuterated APIs (Active Pharmaceutical Ingredients). With several deuterated drugs now FDA-approved, demand for precursors like Diethyl Methyl-D3-malonate is projected to grow 12% annually (2023–2030), per industry reports. This positions it as a strategic material for life sciences investment portfolios.

In summary, Diethyl Methyl-D3-malonate (CAS No. 54840-57-2) bridges fundamental research and industrial innovation. From enabling isotope tracing in biochemistry to serving as a linchpin in deuterated drug synthesis, its multifaceted roles respond to today's scientific priorities. As searches for "specialized malonate derivatives" increase, this compound exemplifies how targeted molecular modifications drive progress across disciplines.